2-chloro-6-methyl-N-(propan-2-yl)aniline

• Molecular Formula: C10H14ClN
• Molecular Weight: 183.68 g/mol
• IUPAC Name: 2-chloro-6-methyl-N-propan-2-ylaniline
• InChI: InChI=1S/C10H14ClN/c1-7(2)12-10-8(3)5-4-6-9(10)11/h4-7,12H,1-3H3
• InChI Key: JKIJTEKYCLUFOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NC(C)C

Description

2-Chloro-6-methyl-N-(propan-2-yl)aniline is a substituted aniline derivative characterized by a chlorine atom at the ortho position (C2), a methyl group at the meta position (C6), and an isopropyl group attached to the nitrogen atom. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of heterocyclic compounds and pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

One of the common methods for synthesizing 2-chloro-6-methyl-N-(propan-2-yl)aniline involves the reaction of 3-chloro-5-methyl-4-nitroaniline with sulfuric acid and water as solvents. The amino groups are eliminated through a diazotization reaction, followed by reduction using hypophosphorous acid to obtain an intermediate. Finally, iron powder is used to reduce the nitro groups, resulting in the formation of 2-chloro-6-methyl-N-(propan-2-yl)aniline .

Industrial Production Methods

In industrial settings, the production of 2-chloro-6-methyl-N-(propan-2-yl)aniline typically involves large-scale reactions with optimized conditions to ensure high yield and purity. The process may include steps such as chlorination, deamination protection, and decarboxylation reactions, using raw materials like 4-amino-3-methylbenzenesulfonic acid and acetic anhydride .

Chemical Reactions Analysis

Types of Reactions

2-chloro-6-methyl-N-(propan-2-yl)aniline undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: Reduction reactions can convert nitro groups to amino groups.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as iron powder and hypophosphorous acid are used.

Substitution: Reagents like sulfuric acid (H2SO4) and sodium hydroxide (NaOH) are employed in substitution reactions.

Major Products

The major products formed from these reactions include various substituted anilines, nitroso compounds, and nitro derivatives .

Scientific Research Applications

2-chloro-6-methyl-N-(propan-2-yl)aniline has applications in pharmaceuticals and agrochemicals. Its versatility stems from its unique chemical properties imparted by its functional groups.

Applications

• Pharmaceuticals The compound may be explored for potential therapeutic uses due to its biological activity. Similar compounds have demonstrated antibacterial and antifungal properties, suggesting potential therapeutic applications in medicine.
• Agrochemicals It is utilized in the development of metolachlor, a member of the chloroacetanilide herbicides used worldwide for control of broad-leaf weeds .
• Organic Synthesis: 2-chloro-6-methylaniline is an important organic synthesis intermediate, widely applied to chemical pharmacy, pesticides, and organic synthesis . It can be used as a reaction starting material to participate in the preparation processes of tyrosine kinase inhibitors dasatinib, indazole derivatives with anti-breast cancer activity, 2-methyl-6-chlorophenyl sulfonylurea derivatives with bacteriostatic activity, and the like . In organic synthesis, 2-chloro-6-methylaniline can introduce chemical groups such as hydrazine, nitro, cyano, and halogen (F, Cl, Br) into an aromatic ring through diazotization reaction, thereby participating in wide chemical reactions .

Mechanism of Action

The mechanism of action of 2-chloro-6-methyl-N-(propan-2-yl)aniline involves its interaction with specific molecular targets and pathways. For instance, in medicinal chemistry, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biological processes. The exact molecular targets and pathways depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Functional Group Variations

2-Chloro-6-(propan-2-yloxy)aniline (CAS: N/A)

• Structure : Chlorine at C2 and isopropyloxy (-OCH(CH₃)₂) at C4.
• Key Differences: Replacement of the methyl group with an ether-linked isopropyl group alters solubility and electronic effects.
• Applications : Likely used in agrochemicals due to its polar substituents, though specific data are unavailable.

2-Fluoro-6-methyl-N-(propan-2-yl)aniline (CAS: 1597236-37-7)

• Structure : Fluorine replaces chlorine at C2; methyl and isopropyl groups retained.
• Key Differences : Fluorine’s higher electronegativity reduces electron density on the aromatic ring compared to chlorine, affecting reactivity in electrophilic substitution. Molecular weight: 167.22 g/mol .
• Applications: Potential use in medicinal chemistry for fluorine’s metabolic stability and bioavailability enhancement.

N,N-Diisopropylaniline (CAS: 4107-98-6)

• Key Differences : Increased steric hindrance around the nitrogen reduces nucleophilicity. Molecular weight: 177.29 g/mol .
• Applications : Base or ligand in catalytic reactions due to its bulky amine structure.

2-Chloro-N-(methoxymethyl)aniline (CAS: 1904381-87-8)

• Structure : Methoxymethyl (-CH₂OCH₃) group on nitrogen; chlorine at C2.
• Key Differences : The methoxymethyl group enhances solubility in polar solvents. Molecular weight: 171.6 g/mol .
• Applications : Versatile building block in pharmaceuticals and material science.

Structural Analog Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Features
2-Chloro-6-methyl-N-(propan-2-yl)aniline	C₁₀H₁₃ClN	182.67 (calculated)	Cl (C2), CH₃ (C6), N-iPr	Sterically hindered amine
2-Fluoro-6-methyl-N-(propan-2-yl)aniline	C₁₀H₁₄FN	167.22	F (C2), CH₃ (C6), N-iPr	Enhanced metabolic stability
N,N-Diisopropylaniline	C₁₂H₁₉N	177.29	N-iPr (two groups)	High steric bulk
2-Chloro-N-(methoxymethyl)aniline	C₈H₁₀ClNO	171.6	Cl (C2), N-CH₂OCH₃	Polar, solvent-friendly

Biological Activity

2-Chloro-6-methyl-N-(propan-2-yl)aniline is an organic compound with the molecular formula $C_{10}H_{12}ClN$ and a molecular weight of approximately 185.66 g/mol. This compound belongs to the class of substituted anilines, which are known for their diverse biological activities and applications in pharmaceuticals and agrochemicals. The structural features of this compound, particularly the presence of a chloro group, a methyl group, and an isopropyl group, are crucial in determining its biological interactions and therapeutic potential.

Structural Characteristics

The unique structure of 2-chloro-6-methyl-N-(propan-2-yl)aniline includes:

• Chloro Group : Enhances lipophilicity and may influence binding interactions with biological targets.
• Methyl Group : Impacts steric hindrance and electronic properties.
• Isopropyl Group : Contributes to the overall hydrophobic character, potentially affecting membrane permeability.

These features suggest that the compound may interact with various biological targets, including enzymes and receptors, leading to inhibition or activation of specific pathways.

Antimicrobial Properties

Research indicates that compounds similar to 2-chloro-6-methyl-N-(propan-2-yl)aniline exhibit significant antimicrobial activity. For instance, studies have shown that related anilines possess antibacterial and antifungal properties, making them potential candidates for therapeutic applications in treating infections.

Cytotoxic Activity

In vitro studies have evaluated the cytotoxic effects of 2-chloro-6-methyl-N-(propan-2-yl)aniline against various cancer cell lines. The compound's effectiveness can be measured using the half-maximal inhibitory concentration (IC50) values. For example, compounds with similar structures have demonstrated IC50 values ranging from nanomolar to micromolar concentrations against cancer cell lines such as HCT-116 (colon cancer), MCF-7 (breast cancer), and HeLa (cervical cancer) .

Cell Line	IC50 Value (µM)	Reference
HCT-116	0.55
MCF-7	0.33
HeLa	1.24

The mechanism by which 2-chloro-6-methyl-N-(propan-2-yl)aniline exerts its biological effects is likely multifaceted:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cell proliferation or survival.
• Receptor Interaction : It could modulate receptor activity, impacting signaling pathways critical for cell growth and apoptosis.
• Cell Cycle Arrest : Similar compounds have been shown to induce cell cycle arrest in various phases, contributing to their anticancer effects .

Case Studies

Several studies have focused on the structure-activity relationships (SAR) of related compounds:

• A study on derivatives of substituted anilines revealed that modifications at specific positions significantly affected their cytotoxicity against cancer cells .
• Another investigation highlighted the importance of substituent nature on the aniline ring in determining biological activity, emphasizing that electron-withdrawing groups enhance activity against certain pathogens .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-chloro-6-methyl-N-(propan-2-yl)aniline, and how can reaction efficiency be optimized?

• Answer : The compound can be synthesized via nucleophilic substitution using 2-chloro-3-(chloromethyl)-6-methylquinoline and aniline in absolute ethanol, with triethylamine (TEA) as a base to neutralize HCl byproducts. Optimization involves controlling stoichiometry (1:1.2 molar ratio of substrate to aniline), refluxing at 78°C for 6–8 hours, and monitoring completion via TLC (hexane:ethyl acetate, 3:1). Post-synthesis, purification via column chromatography (silica gel, gradient elution) ensures >95% purity .

Q. What analytical techniques are critical for characterizing 2-chloro-6-methyl-N-(propan-2-yl)aniline?

• Answer : Key techniques include:

• NMR Spectroscopy : ¹H/¹³C NMR to confirm substituent positions (e.g., δ ~5.1 ppm for NH in DMSO-d6, δ ~2.3 ppm for methyl groups) .
• Mass Spectrometry : HRMS (ESI) for molecular ion validation (e.g., m/z 285.1 [M+H]+ observed in related derivatives) .
• X-ray Crystallography : Resolve ambiguities in regiochemistry; structural analogs show planar aromatic rings with dihedral angles <10° between substituents .

Q. How should researchers handle safety concerns associated with this compound?

• Answer : The compound may release toxic amines upon decomposition. Use fume hoods, nitrile gloves, and PPE. Store under nitrogen at 2–8°C to prevent oxidation. For spills, neutralize with 5% acetic acid before disposal. Consult SDS sheets for emergency protocols (e.g., eye irrigation with saline for 15 minutes) .

Advanced Research Questions

Q. How can contradictory spectral data (e.g., NMR vs. computational predictions) be resolved for this compound?

• Answer : Discrepancies arise from solvent effects or dynamic processes (e.g., hindered rotation of the isopropyl group). Strategies:

• Variable-Temperature NMR : Identify rotational barriers (e.g., coalescence temperature analysis for methyl groups).
• DFT Calculations : Compare optimized geometries (B3LYP/6-31G*) with experimental data to validate resonance assignments .
• 2D NMR (HSQC/HMBC) : Map coupling pathways to resolve overlapping signals .

Q. What mechanistic insights explain the regioselectivity of electrophilic substitutions on 2-chloro-6-methyl-N-(propan-2-yl)aniline?

• Answer : The isopropyl group induces steric hindrance, directing electrophiles (e.g., nitration) to the para position relative to the NH group. Computational studies (MEP surface analysis) show electron density maxima at the para site. Experimental data from bromination (FeBr₃ catalyst) yield >80% para-substituted product .

Q. How does the compound’s stability vary under acidic vs. basic conditions?

• Answer :

• Acidic Conditions (pH <3) : Protonation of the amine group increases solubility but risks diazotization (e.g., reaction with NaNO₂/HCl at 0–5°C).
• Basic Conditions (pH >10) : Dehydrohalogenation may occur, forming quinoline derivatives. Stability assays (HPLC monitoring) show <5% degradation at pH 7–9 over 24 hours .

Q. What catalytic systems improve functionalization of this compound in cross-coupling reactions?

• Answer : Pd-based catalysts (e.g., Pd(dppf)Cl₂) enable Suzuki-Miyaura couplings with aryl boronic acids (yield: 70–90%). Key parameters:

• Ligand choice (XPhos enhances sterically hindered substrates).
• Solvent optimization (dioxane/water mixtures at 80°C).
• Base selection (K₂CO₃ vs. Cs₂CO₃ for pH control) .

Data Contradiction Analysis

Q. How to address conflicting solubility reports in polar vs. non-polar solvents?

• Answer : Apparent contradictions arise from polymorphic forms. For example:

• Crystalline Form : Low solubility in hexane (<1 mg/mL).
• Amorphous Form : Higher solubility in DCM (15 mg/mL).
• Method : Characterize polymorphs via PXRD and DSC. Use sonication or co-solvents (e.g., DMSO:EtOH) to enhance dissolution .

Tables for Key Data

Property	Value	Reference
Molecular Weight	141.60 g/mol
Boiling Point	202–219°C (decomposes)
Solubility in DMSO	25 mg/mL (25°C)
TLC Rf (Hexane:EtOAc = 3:1)	0.45
HRMS (ESI) m/z	285.1 [M+H]+ (derivative observed)